Cas no 143151-03-5 (4-amino-2-fluoro-5-nitro-benzonitrile)
143151-03-5 structure
Product Name:4-amino-2-fluoro-5-nitro-benzonitrile
CAS No:143151-03-5
MF:C7H4FN3O2
MW:181.123964309692
MDL:MFCD12828088
CID:135945
PubChem ID:10419793
Update Time:2025-07-20
4-amino-2-fluoro-5-nitro-benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-fluoro-5-nitrobenzonitrile
- 4-Cyano-5-fluoro-2-nitroaniline
- Benzonitrile, 4-amino-2-fluoro-5-nitro-
- 2-fluoro-4-amino-5-nitrobenzonitrile
- 5-fluoro-4-cyano-2-nitroaniline
- ACMC-20n27x
- AK137642
- CTK0H3785
- QC-8648
- RP03225
- SureCN458453
- 4-amino-2-fluoro-5-nitro-benzonitrile
- 4-cyano-3-fluoro-6-nitroaniline
- DTXSID20439555
- MFCD12828088
- FT-0706544
- EN300-396596
- Benzonitrile,4-amino-2-fluoro-5-nitro-
- SY250954
- SCHEMBL458453
- XAHREBHCCFVAHU-UHFFFAOYSA-N
- CS-0208797
- 143151-03-5
- AC4242
- AKOS015911681
- BS-25285
-
- MDL: MFCD12828088
- Inchi: 1S/C7H4FN3O2/c8-5-2-6(10)7(11(12)13)1-4(5)3-9/h1-2H,10H2
- InChI Key: XAHREBHCCFVAHU-UHFFFAOYSA-N
- SMILES: FC1C(C#N)=CC(=C(C=1)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.02882
- Monoisotopic Mass: 181.02875454g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 95.6Ų
Experimental Properties
- PSA: 92.95
4-amino-2-fluoro-5-nitro-benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093091-5g |
4-Amino-2-fluoro-5-nitrobenzonitrile |
143151-03-5 | 95% | 5g |
695.25 USD | 2021-06-17 | |
| TRC | C981265-1g |
4-Cyano-5-fluoro-2-nitroaniline |
143151-03-5 | 1g |
$ 170.00 | 2022-06-06 | ||
| TRC | C981265-10g |
4-Cyano-5-fluoro-2-nitroaniline |
143151-03-5 | 10g |
$ 1360.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | D919827-5g |
4-Amino-2-fluoro-5-nitrobenzonitrile |
143151-03-5 | 95% | 5g |
$870 | 2024-07-20 | |
| eNovation Chemicals LLC | K89638-10g |
4-amino-2-fluoro-5-nitrobenzonitrile |
143151-03-5 | 95%+ | 10g |
$875 | 2024-05-25 | |
| TRC | C981265-5g |
4-Cyano-5-fluoro-2-nitroaniline |
143151-03-5 | 5g |
$ 800.00 | 2023-09-08 | ||
| TRC | C981265-1000mg |
4-Cyano-5-fluoro-2-nitroaniline |
143151-03-5 | 1g |
$207.00 | 2023-05-18 | ||
| TRC | C981265-10000mg |
4-Cyano-5-fluoro-2-nitroaniline |
143151-03-5 | 10g |
$1642.00 | 2023-05-18 | ||
| Enamine | EN300-396596-0.1g |
4-amino-2-fluoro-5-nitrobenzonitrile |
143151-03-5 | 95.0% | 0.1g |
$163.0 | 2025-03-16 | |
| Enamine | EN300-396596-0.25g |
4-amino-2-fluoro-5-nitrobenzonitrile |
143151-03-5 | 95.0% | 0.25g |
$171.0 | 2025-03-16 |
4-amino-2-fluoro-5-nitro-benzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:143151-03-5)4-amino-2-fluoro-5-nitro-benzonitrile
Order Number:A1061328
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:55
Price ($):472.0
Email:sales@amadischem.com
4-amino-2-fluoro-5-nitro-benzonitrile Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:143151-03-5)4-amino-2-fluoro-5-nitro-benzonitrile
Purity:99%
Quantity:5g
Price ($):472.0